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Compound Focus: Propyl pyruvate

CAS No.: 20279-43-0

Cat. No.: S1906458

The following table summarizes the available technical data for propyl pyruvate from authoritative sources,

which is fundamental for any experimental design.

Property Value Source | Comments

Chemical Formula CgH1003 [1][2]

Molecular Weight 130.14 g/mol [1][2]

Physical Form Colourless to pale yellow liquid [1]

Solubility in Water Practically insoluble or insoluble in water FAO JECFA Specification [1]

Solubility in Ethanol Soluble FAO JECFA Specification [1]

Boiling Point 168-170 °C (experimental); 169.06 °C Experimental from [1]; Estimated
(estimated) from [2]

Specific Gravity 1.012-1.020 at 20°C [1]

Log Kow 0.03 (estimated) Suggests moderate hydrophilicity

[2]
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Property Value Source | Comments
Estimated Water 87,370 mg/L at 25°C Based on Log Kow estimate [2]
Solubility

Experimental Methodology for Solubility Determination

Since mixture data is not available, you would need to determine it empirically. The search results provide a
robust methodology from a related study on citric acid solubility that can be directly adapted for propyl

pyruvate [3].

Recommended Workflow

The diagram below outlines the core experimental workflow adapted from the literature for determining the
solubility of a solid like citric acid, which can be applied to liquid solutes like propyl pyruvate with

appropriate modifications [3].

(Preparation of Saturated Solutions) Thermostatic Equilibrium Sample Analysis Data Correlation & Modeling
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+ Add solute in excess - Allow sufficient time to reach equilibrium Determine solute concentration (e.g., HPLC, gravimetric,  Use models: x_c = exp(A + B/T)
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Experimental workflow for solubility determination

Key Technical Details from Literature

e Apparatus: A static analytical method is appropriate. This typically involves sealed vessels
maintained in a thermostatic water bath with constant agitation [3].
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e Temperature Control: Experiments should be conducted across a defined temperature range. The
cited study used a range of 293.7 to 333.1 K (approximately 20.6°C to 60°C) [3].

e Data Correlation: The experimental solubility data (mole fraction, (x_c)) can be effectively correlated
with temperature (T in Kelvin) using the following equation, which demonstrated good agreement in
the source study: (x_c = \exp(A + \frac{BKT})) Here, (A) and (B) are empirically determined model
parameters [3].

Research Implications & Path Forward

The confirmed solubility of propyl pyruvate in pure ethanol and its insolubility in water [1] suggests that in
ethanol-water mixtures, solubility will decrease as the proportion of water increases. This behavior is
common for similar organics, where "adding alcohol to water initially increases the solubility... until a

maximum is reached" [3].

For your work in drug development, this solubility profile is critical for processes like solvent selection for

reactions, purification via recrystallization, and formulation design.

To proceed:

e You can use the experimental protocol above to systematically map the solubility of propyl pyruvate
across the entire ethanol-water composition range at relevant temperatures.

e The estimated water solubility and Log Kow [2] provide initial quantitative structure-activity
relationship (QSAR) insights for predictive modeling.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physical & Chemical Properties of Propyl Pyruvate]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1906458#propyl-pyruvate-

solubility-ethanol-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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